2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide

• IUPAC Name: 2-[4-oxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C17H19N3O2S3/c1-11(2)18-14(21)10-25-17-19-13-6-9-24-15(13)16(22)20(17)7-5-12-4-3-8-23-12/h3-4,6,8-9,11H,5,7,10H2,1-2H3,(H,18,21)
• InChI Key: ZRZDYLRXIXMDHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC2=C(C(=O)N1CCC3=CC=CS3)SC=C2
• Molecular Formula: C17H19N3O2S3
• Molecular Weight: 393.6 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene-based analogs have been a topic of interest for medicinal chemists to produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules. The synthesis of thiophene derivatives often involves heterocyclization of various substrates.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

The synthesis of thiophene derivatives often involves reactions such as the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

• Application : Recent research has demonstrated catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. .

Mechanism of Action

While the specific mechanism of action for “2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide” is not mentioned in the search results, thiophene derivatives have been reported to possess a wide range of therapeutic properties.

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.